Cas no 1260381-34-7 (6-Bromo-2-methyl-1H-indole-4-carboxylic acid)

• Product Name: 6-Bromo-2-methyl-1H-indole-4-carboxylic acid
• CAS No: 1260381-34-7
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5557557
• Update Time: 2026-03-11

6-Bromo-2-methyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-BroMo-2-Methyl-1H-indole-4-carboxylic acid
• 6-Bromo-2-methyl-1H-indole-4-carboxylic acid

• Inchi： 1S/C10H8BrNO2/c1-5-2-7-8(10(13)14)3-6(11)4-9(7)12-5/h2-4,12H,1H3,(H,13,14)
• InChI Key： PMQZUNTXGBTHIT-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(O)=O)=CC(Br)=C2)C=C1C

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 462.5±45.0 °C at 760 mmHg
• Flash Point: 233.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Bromo-2-methyl-1H-indole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromo-2-methyl-1H-indole-4-carboxylic acid

6-Bromo-2-methyl-1H-indole-4-carboxylic Acid (CAS 1260381-34-7): A Versatile Building Block in Medicinal Chemistry

6-Bromo-2-methyl-1H-indole-4-carboxylic acid (CAS 1260381-34-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This brominated indole derivative serves as a crucial intermediate in the development of various bioactive molecules, particularly in the field of drug discovery. The compound's unique structural features, including the indole core, bromo substituent, and carboxylic acid functionality, make it a valuable scaffold for designing novel therapeutic agents.

Recent trends in medicinal chemistry have shown growing interest in indole-containing compounds, as evidenced by increasing searches for "indole derivatives in drug discovery" and "brominated heterocycles applications". The 6-bromo-2-methyl substitution pattern on the indole ring system offers distinct advantages for further chemical modifications, making this compound particularly useful for structure-activity relationship studies. Researchers frequently search for "CAS 1260381-34-7 supplier" or "6-bromo indole carboxylic acid synthesis", reflecting the compound's importance in laboratory settings.

The physicochemical properties of 6-Bromo-2-methyl-1H-indole-4-carboxylic acid contribute to its widespread utility. With a molecular weight of 254.08 g/mol, this crystalline solid typically appears as a white to off-white powder. Its carboxylic acid group provides an excellent handle for further derivatization through amide formation or esterification reactions, while the bromo substituent at the 6-position serves as a versatile site for cross-coupling reactions. These characteristics explain why searches for "indole-4-carboxylic acid derivatives" and "palladium-catalyzed indole modifications" frequently appear in scientific literature databases.

In pharmaceutical applications, 6-Bromo-2-methyl-1H-indole-4-carboxylic acid has shown promise as a building block for kinase inhibitors and anti-inflammatory agents. The indole scaffold is known to interact with various biological targets, and the addition of the bromo group enhances these interactions through halogen bonding. Current research trends, as indicated by search terms like "indole-based kinase inhibitors 2023" and "halogenated heterocycles in drug design", demonstrate the continued relevance of such compounds in modern drug development.

The synthesis of 6-Bromo-2-methyl-1H-indole-4-carboxylic acid typically involves bromination of appropriate indole precursors followed by oxidation or carboxylation steps. Process optimization for this compound remains an active area of research, with many chemists searching for "efficient indole bromination methods" and "green chemistry approaches to indole derivatives". The growing emphasis on sustainable chemistry has led to increased interest in catalytic methods for preparing such intermediates.

Market analysis reveals steady demand for 6-Bromo-2-methyl-1H-indole-4-carboxylic acid, particularly from contract research organizations and academic institutions. The compound's CAS number 1260381-34-7 serves as a unique identifier in chemical databases and procurement systems. Suppliers often highlight its purity (typically ≥95% by HPLC) and availability in various quantities to meet diverse research needs. Search patterns show that professionals frequently look for "high purity indole carboxylic acids" and "custom synthesis of brominated indoles".

Quality control of 6-Bromo-2-methyl-1H-indole-4-carboxylic acid involves rigorous analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's stability under various storage conditions (typically recommended at 2-8°C) is another frequently searched topic, along with "indole derivative solubility data" and "handling precautions for brominated compounds". Proper characterization ensures reproducibility in research applications, which is crucial for drug discovery programs.

Future prospects for 6-Bromo-2-methyl-1H-indole-4-carboxylic acid appear promising, particularly in the development of targeted therapies. The compound's versatility aligns well with current trends in personalized medicine and fragment-based drug discovery. Emerging search terms like "indole scaffolds in PROTAC design" and "halogen bonds in medicinal chemistry" suggest expanding applications for this valuable intermediate. As research continues to uncover new biological targets, the demand for well-characterized building blocks like CAS 1260381-34-7 is expected to grow.

In conclusion, 6-Bromo-2-methyl-1H-indole-4-carboxylic acid represents an important tool for medicinal chemists and researchers in related fields. Its combination of indole core structure, strategic bromine substitution, and carboxylic acid functionality provides multiple opportunities for chemical modification and biological evaluation. The compound's relevance is reflected in the diverse range of search queries it generates, from synthetic methodology to specific biological applications. As the pharmaceutical industry continues to explore novel heterocyclic compounds, CAS 1260381-34-7 will likely maintain its position as a valuable research chemical with broad utility.